![molecular formula C16H23N3O B3864304 N'-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine](/img/structure/B3864304.png)
N'-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine
Overview
Description
N-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine, also known as MQPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MQPA is a potent inhibitor of serine proteases, which are enzymes that play a critical role in a wide range of biological processes.
Mechanism of Action
N'-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine acts as a competitive inhibitor of serine proteases by binding to the active site of the enzyme. This prevents the enzyme from cleaving its substrate and thus inhibits its activity. This compound has been shown to be highly selective for serine proteases and does not inhibit other classes of proteases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation in animal models, and improve wound healing. This compound has also been shown to have anticoagulant effects, which could have potential applications in the treatment of thrombotic disorders.
Advantages and Limitations for Lab Experiments
N'-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine has several advantages for use in lab experiments. It is a potent and selective inhibitor of serine proteases, making it a valuable tool for studying the role of these enzymes in various biological processes. It is also relatively easy to synthesize and is commercially available. However, there are some limitations to its use. This compound is not effective against all serine proteases and may have off-target effects. Additionally, its effects may be influenced by factors such as pH and temperature.
Future Directions
There are several future directions for research involving N'-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine. One area of interest is the development of more potent and selective inhibitors of serine proteases. Another area of interest is the use of this compound as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. Further studies are also needed to better understand the biochemical and physiological effects of this compound and its potential applications in various fields of research.
Scientific Research Applications
N'-(8-methoxy-4-methyl-2-quinolinyl)-N,N-dimethyl-1,3-propanediamine has been used extensively in scientific research as a tool for studying the role of serine proteases in various biological processes. It has been shown to inhibit a wide range of serine proteases, including trypsin, chymotrypsin, and thrombin. This compound has also been used to study the role of serine proteases in cancer, inflammation, and other diseases.
properties
IUPAC Name |
N-(8-methoxy-4-methylquinolin-2-yl)-N',N'-dimethylpropane-1,3-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O/c1-12-11-15(17-9-6-10-19(2)3)18-16-13(12)7-5-8-14(16)20-4/h5,7-8,11H,6,9-10H2,1-4H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDCNRIKGGNKOBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC=C2OC)NCCCN(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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